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Introduction

Collagenases are a class of enzymes belonging to the matrix metalloproteinase (MMP) family

that are capable of degrading collagen.[1][2][3][4][5][6] Their activity is crucial in various

physiological and pathological processes, including tissue remodeling, wound healing, and

bacterial pathogenesis.[1][2][3] The accurate measurement of collagenase activity is therefore

essential in diverse fields of research and drug development. This application note describes a

continuous spectrophotometric assay for determining collagenase activity using the synthetic

peptide substrate N-(3-[2-Furyl]acryloyl)-Leu-Gly-Pro-Ala (FALGPA).[7][8] This method is

particularly suitable for bacterial collagenases, such as those from Clostridium histolyticum.[1]

[3][4][5][6]

Principle of the Assay

The FALGPA assay is based on the enzymatic cleavage of the FALGPA peptide, which mimics

the structure of native collagen.[1][2][8] The collagenase enzyme specifically hydrolyzes the

Leu-Gly peptide bond within the FALGPA substrate.[9] This cleavage results in a decrease in

the absorbance of the solution, which can be monitored spectrophotometrically at a wavelength

of 345 nm. The rate of the decrease in absorbance is directly proportional to the collagenase

activity in the sample.[7][8] One unit of collagenase is defined as the amount of enzyme that

hydrolyzes 1.0 µmole of FALGPA per minute at 25°C and pH 7.5 in the presence of calcium

ions.[7]
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Applications

Determination of collagenase activity in purified enzyme preparations.[2][4][5]

Measurement of collagenase activity in bacterial extracts.[2][3][4][5]

Screening and characterization of collagenase inhibitors.[1][2][3][4][5][6]

Required Materials and Reagents
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Reagent Supplier Example Notes

FALGPA (N-(3-[2-

Furyl]acryloyl)-Leu-Gly-Pro-

Ala)

Sigma-Aldrich (F5135) Store at -20°C.

Tricine Sigma-Aldrich (T0377)

Calcium Chloride (CaCl₂) Sigma-Aldrich (21115)

Sodium Chloride (NaCl) Sigma-Aldrich (S6546)

Sodium Hydroxide (NaOH) Sigma-Aldrich (S2567) For pH adjustment.

Hydrochloric Acid (HCl) Sigma-Aldrich (H3162) For pH adjustment.

Collagenase (e.g., from C.

histolyticum)
Varies

For positive control and

standard curve.

1,10-Phenanthroline Sigma-Aldrich For inhibitor control.

Ultrapure Water (≥18 MΩ·cm)

Spectrophotometer (UV-Vis)
Capable of kinetic

measurements at 345 nm.

96-well clear, flat-bottom plates

or cuvettes

Pipettes and tips

Experimental Protocols
1. Reagent Preparation

a. Assay Buffer (50 mM Tricine, 10 mM CaCl₂, 400 mM NaCl, pH 7.5)

Weigh approximately 2.24 g of Tricine and dissolve in 200 mL of ultrapure water.[7]

Add 20 mL of 5.0 M Sodium Chloride solution.[7]

Mix thoroughly and adjust the pH to 7.5 at 25°C using 1 M NaOH or 1 M HCl.[7]
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Add 2.5 mL of 1 M Calcium Chloride solution (or 25 mL of a 100 mM solution).[7]

Bring the final volume to 250 mL with ultrapure water.[7]

Re-adjust the pH to 7.5 at 25°C if necessary.[7]

Store the buffer at 4°C or -20°C.[3][4][5] Equilibrate to room temperature before use.[3][4][5]

b. FALGPA Substrate Solution (1.0 mM)

Prepare a 0.48 mg/mL solution of FALGPA in the Assay Buffer.[7] The exact weight should

be corrected based on the water content of the specific lot of FALGPA used.[7]

Stir for a minimum of 30 minutes to ensure complete dissolution.[7]

If necessary, adjust the pH to 7.5 with 1 M NaOH or 1 M HCl.[7]

Aliquoted and stored at -20°C, protected from light.[1][3] Avoid repeated freeze-thaw cycles.

[1][3]

c. Collagenase Enzyme Solution

Immediately before use, prepare a solution of collagenase in cold ultrapure water or an

appropriate cold buffer (e.g., PBS or HBSS).[4][5][7]

The optimal concentration will depend on the activity of the enzyme preparation. A starting

concentration of 2 units/mL can be used as a guideline.[7] For unknown samples, it is

recommended to test several dilutions to ensure the activity falls within the linear range of

the assay.[3]

d. Inhibitor Solution (e.g., 1,10-Phenanthroline)

Prepare a stock solution of the inhibitor in an appropriate solvent. For 1,10-Phenanthroline, a

1 M stock can be prepared.[1][3][4][5]

2. Standard Collagenase Activity Assay Protocol (96-well plate format)
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Add 2-10 µL of the collagenase sample or bacterial extract to the desired wells of a 96-well

plate.[3][4][5]

For the positive control, add 10 µL of a known collagenase solution.[3][4][5]

For the blank (reagent background), add the same volume of the buffer used to prepare

the enzyme.

Adjust the volume in all wells to 100 µL with Collagenase Assay Buffer.[3][4][5]

Reaction Mix Preparation:

Prepare a Reaction Mix for the required number of wells. For each well, mix 40 µL of

Collagenase Substrate (FALGPA) and 60 µL of Collagenase Assay Buffer.[3][5]

Add 100 µL of the Reaction Mix to each well.

Measurement:

Immediately place the plate in a microplate reader and begin measuring the absorbance at

345 nm in kinetic mode.[1][2][3]

Record readings every 25-60 seconds for 5-15 minutes at a constant temperature (e.g.,

25°C or 37°C).[1][7][10]

Note: Low activity samples may require longer measurement times (up to 1-3 hours), while

high activity samples may consume the substrate quickly and require dilution.[3][5]

3. Protocol for Screening Collagenase Inhibitors

Assay Setup:

Test Inhibitor Wells: Add 10 µL of the collagenase enzyme, 2 µL of the test inhibitor, and

adjust the volume to 100 µL with Assay Buffer.[3]

Inhibitor Control Wells: Add 10 µL of the collagenase enzyme, 2 µL of a known inhibitor

(e.g., 1,10-Phenanthroline), and adjust the volume to 100 µL with Assay Buffer.[3][4][5]
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Enzyme Control Wells: Add 10 µL of the collagenase enzyme and 2 µL of the solvent used

for the inhibitor, then adjust the volume to 100 µL with Assay Buffer.[3]

Incubation: Incubate the plate at room temperature for 10 minutes to allow the inhibitor to

interact with the enzyme.[3]

Initiate Reaction and Measure:

Add 100 µL of the Reaction Mix (see step 2.2) to all wells.

Immediately measure the absorbance at 345 nm in kinetic mode as described above (step

2.3).

Calculate Percentage Inhibition:

Determine the reaction rates (ΔA/min) for the enzyme control and the test inhibitor wells.

Calculate the percentage of inhibition using the following formula: % Inhibition =

[(RateEnzyme Control - RateTest Inhibitor) / RateEnzyme Control] x 100

Data Presentation

Table 1: Reaction Mixture Composition
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Component Volume per Well
Final Concentration (in 3.00

mL total volume)

FALGPA Solution (1.0 mM) 2.90 mL 0.967 mM

Enzyme Solution 0.10 mL Varies (e.g., 0.20 units)

Final Concentrations of Buffer

Components

Tricine 48.3 mM

Calcium Chloride 9.67 mM

Sodium Chloride 387 mM

Note: This table is based on a

standard 3.00 mL cuvette-

based assay.[7]

Concentrations should be

adjusted based on the final

reaction volume in a 96-well

plate.

Calculation of Collagenase Activity

The activity of the collagenase enzyme is calculated from the linear portion of the reaction

curve (ΔA345/minute).

Formula:

Collagenase Activity (units/mL) = (ΔA345/minTest - ΔA345/minBlank) x Vt / (ε x Ve)

Where:

ΔA345/min = The maximum linear rate of decrease in absorbance at 345 nm per minute.

Vt = Total volume of the reaction (in mL).[1][2]

ε = Millimolar extinction coefficient of FALGPA at 345 nm, which is 0.53 mM-1cm-1.[1][2][7]
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Ve = Volume of the enzyme solution added (in mL).[1][2]

One unit of activity is defined as the hydrolysis of 1.0 µmole of FALGPA per minute.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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